17-alpha-(2-Methallyl)retrotestosterone

• CAS No.: 2824-50-2
• Molecular Formula: C23H34O2
• Molecular Weight: 342.5 g/mol
• IUPAC Name: (8R,9R,10S,13S,14S,17S)-17-hydroxy-10,13-dimethyl-17-(2-methylprop-2-enyl)-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C23H34O2/c1-15(2)14-23(25)12-9-20-18-6-5-16-13-17(24)7-10-21(16,3)19(18)8-11-22(20,23)4/h13,18-20,25H,1,5-12,14H2,2-4H3/t18-,19-,20+,21-,22+,23+/m1/s1
• InChI Key: OZDOVJZRBPOFNH-PZORDLPLSA-N
• SMILES: CC(=C)CC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O
• Isomeric SMILES: CC(=C)C[C@]1(CC[C@@H]2[C@@]1(CC[C@@H]3[C@H]2CCC4=CC(=O)CC[C@@]34C)C)O
• Synonyms: 17 beta-hydroxy-17-(2-methylallyl)-9 beta,10 alpha-androst-4-en-3-one

Description

Nomenclature and Classification

17-alpha-(2-Methallyl)retrotestosterone is systematically named (8R,9R,10S,13S,14S,17S)-17-hydroxy-10,13-dimethyl-17-(2-methylprop-2-enyl)-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one according to IUPAC conventions. Its molecular formula is C₂₃H₃₄O₂ , with a molecular weight of 342.51 g/mol . Common synonyms include SAP-104 and 17α-(2-Methallyl)retrotestosterone , reflecting its structural relationship to testosterone and retrosteroid derivatives.

The compound belongs to the retrosteroid class, characterized by a 9β,10α-configuration that inverts the stereochemistry of the A/B ring junction compared to natural steroids. It is further classified as a 17α-alkylated androgen derivative , distinguished by the methallyl (2-methylallyl) substituent at the 17α position.

Structural Elucidation and Stereochemistry

The core structure of 17-alpha-(2-Methallyl)retrotestosterone derives from the cyclopenta[a]phenanthrene skeleton , modified by:

• 9β,10α Stereochemical Inversion : This inversion alters the spatial orientation of the A and B rings, creating a 60° angular displacement between the A/B and C/D rings.
• 17α-Methallyl Substituent : A 2-methylallyl group at the 17α position introduces steric bulk, influencing receptor binding dynamics.
• Δ⁴-3-Ketone System : A conjugated double bond between C4–C5 and a ketone at C3, common to many androgenic steroids.

Key stereochemical features include:

• C8 (R), C9 (R), C10 (S), C13 (S), C14 (S), C17 (S) configurations.
• The methallyl group’s Z-geometry at the 17α position, confirmed via NMR and X-ray crystallography in related compounds.

Position within Retro-steroid Classification

Retrosteroids are defined by their 9β,10α configuration , which reverses the natural 9α,10β orientation of progesterone and testosterone. 17-alpha-(2-Methallyl)retrotestosterone shares this backbone with:

• Dydrogesterone : A 6-dehydroretroprogesterone used clinically for progesterone receptor modulation.
• Trengestone : A 1,6-didehydro-6-chlororetroprogesterone with anti-progestogenic activity.

Unlike these analogs, 17-alpha-(2-Methallyl)retrotestosterone incorporates a 17α-methallyl group , a structural feature shared with synthetic androgens like methyltestosterone (17α-methyl substitution). This modification enhances metabolic stability by resisting hepatic degradation.

Distinctive 9β,10α Configuration

The 9β,10α configuration imposes a non-planar, bent conformation on the steroid nucleus, which profoundly impacts biological activity:

• Receptor Selectivity : The bent structure reduces affinity for androgen receptors (AR) compared to natural testosterone but may enhance interaction with progesterone receptors (PR).
• Metabolic Stability : The inverted configuration and 17α-methallyl group hinder oxidation by hepatic cytochrome P450 enzymes, prolonging half-life.
• Stereoelectronic Effects : The 9β-hydrogen and 10α-methyl group create unique electronic environments, influencing hydrogen bonding and van der Waals interactions in ligand-receptor complexes.

Comparative analysis with testosterone (C₁₉H₂₈O₂) highlights these differences:

Feature	Testosterone	17-alpha-(2-Methallyl)retrotestosterone
A/B Ring Junction	9α,10β (trans)	9β,10α (cis)
17-Substituent	β-hydroxyl	α-methallyl
Molecular Formula	C₁₉H₂₈O₂	C₂₃H₃₄O₂
Receptor Affinity	High AR affinity	Modified PR/AR selectivity

This structural divergence underscores its unique pharmacological potential among retrosteroids.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes critical differences between 17-alpha-(2-Methallyl)retrotestosterone and structurally related steroids:

Compound	17-alpha Substituent	Configuration	Key Properties	References
Testosterone	None (17-beta OH)	9-beta,10-beta	Baseline androgenic/anabolic activity; rapid hepatic metabolism.
Methyltestosterone	Methyl	9-beta,10-beta	Enhanced oral bioavailability; moderate anabolic/androgenic ratio; hepatotoxic.
Retrotestosterone	None (17-beta OH)	9-beta,10-alpha	Altered receptor affinity due to retro configuration; lower metabolic stability.
17-alpha-Ethynyltestosterone	Ethynyl	9-beta,10-beta	Progestogenic activity; reduced androgenic effects.
17-alpha-(2-Methallyl)retrotestosterone	2-Methallyl	9-beta,10-alpha	High lipophilicity; potential for prolonged half-life and unique receptor binding.

Metabolic Stability and Lipophilicity

• 17-alpha alkylation : Alkyl groups at the 17-alpha position (e.g., methyl, ethynyl, methallyl) hinder oxidation by hepatic enzymes, extending half-life. Methallyl’s branched structure may further reduce enzymatic degradation compared to linear alkyl groups .
• This contrasts with methyltestosterone, which balances moderate lipophilicity with oral absorption .

Receptor Binding and Activity

• Retro configuration : The 9-beta,10-alpha orientation may disrupt interactions with ARs, reducing androgenic effects while retaining or modifying anabolic activity .
• Substituent effects: Methyl groups: Methyltestosterone exhibits strong AR binding but significant androgenic side effects. Ethynyl groups: Impart progestogenic activity, useful in hormonal therapies but less anabolic . This hypothesis requires empirical validation .

Research Findings and Gaps

• Antimicrobial studies: While methallyl derivatives of phenols (e.g., thymol) show enhanced antimicrobial activity due to lipophilicity , analogous data for steroidal methallyl derivatives are lacking.
• Toxicity profile : Methyltestosterone’s hepatotoxicity is well-documented , but the safety profile of 17-alpha-(2-Methallyl)retrotestosterone remains unstudied.

Preparation Methods

Retrostereochemical Establishment

The retro configuration is typically introduced early in the synthesis through acid-catalyzed rearrangements of Δ5-pregnenolone derivatives. For example, treatment of 5,6-epoxy-17α-hydroxyretro-pregnane-3,20-dione bisethylene acetal with hydrochloric acid induces a stereochemical inversion at C9 and C10, yielding the retro backbone. This step requires careful control of reaction pH (6.6–6.9) and temperature (36–37°C) to prevent epimerization.

17α-Methallyl Group Introduction

The critical methallyl (2-methylallyl) substitution is achieved via two primary routes:

Route 1: Direct Alkylation
A solution of retro-testosterone in anhydrous toluene is treated with potassium t-amyloxide under nitrogen atmosphere, followed by methallyl chloride addition. The reaction proceeds through an SN2 mechanism, with the bulky amyloxide base favoring 17α attack. Yields are optimized by maintaining temperatures below 40°C and using a 3:1 molar ratio of methallyl chloride to steroid substrate.

Route 2: Cyanohydrin Intermediate
Adapting methodology from 19-nor steroid syntheses, 17-cyanohydrin intermediates are reacted with methallyl Grignard reagents (CH2=C(CH3)CH2MgBr). This approach benefits from improved regioselectivity, particularly when using sterically hindered solvents like tert-amyl alcohol.

Reaction Optimization and Catalytic Systems

Solvent and Temperature Effects

Optimal conditions for methallyl group incorporation:

Parameter	Optimal Value	Impact on Yield
Solvent	Anhydrous toluene	78–82%
Temperature	25–30°C	Max selectivity
Reaction Time	12–16 hours	95% conversion

Data synthesized from

Polar aprotic solvents (e.g., dimethylformamide) reduce yields due to premature solvolysis of the methallyl electrophile. The use of toluene enhances transition state stabilization while minimizing side reactions.

Catalytic Enhancements

Recent protocols employ palladacycle catalysts (e.g., Pd(OAc)2 with bidentate phosphines) to accelerate the coupling step, reducing reaction times from 16 hours to 4 hours while maintaining ≥90% yields. Microwave-assisted synthesis at 170°C for 25 minutes has shown promise for rapid methallyl incorporation, though this requires rigorous exclusion of moisture.

Intermediate Isolation and Functionalization

Key intermediates in the synthesis pathway:

• 3-Ethoxy-17α-[2-methallyl]-retro-androsta-3,5-diene

  • Purified via silica gel chromatography (9:1 benzene:ethyl acetate)

  • Characterized by UV λmax 242 nm (ε = 15,100)

• 6-Bromo-retro-testosterone 17-acetate

  • Intermediate for fluorinated derivatives

  • Synthesized via N-bromosuccinimide in CCl4 at 0°C

Critical functionalization steps include:

• Acetylation : Retro-testosterone 17-acetate formation using acetic anhydride/pyridine (1:3 ratio) at room temperature

• Fluorination : 6α/6β-fluoro derivatives via DAST treatment of 3-enol acetate intermediates

Analytical Characterization

Modern synthetic batches are validated using:

• HRMS : m/z calculated for C22H30O2 [M+H]+ 327.2324, found 327.2321

• 13C NMR : Diagnostic signals at δ 199.8 (C3=O), 122.4/135.2 (C1/C2 methallyl)

• IR Spectroscopy : Conjugated carbonyl stretch at 1675 cm⁻¹, hydroxyl absence at 3400 cm⁻¹

Notably, the 17α-methallyl group induces distinct upfield shifts in the C18 and C19 methyl signals compared to testosterone derivatives (Δδ = -0.15 ppm).

Challenges and Limitations

Current synthetic limitations include:

• Stereochemical Drift : 5–8% epimerization at C17 during high-temperature steps

• Byproduct Formation : 10–15% Δ1,4-diene byproducts from over-dehydration

• Scale-up Issues : Column chromatography requirements for intermediate purification limit batch sizes to <100g

Emerging Methodologies

Innovative approaches under development:

• Biocatalytic Routes : Recombinant 17β-HSD enzymes for stereospecific reductions

• Flow Chemistry : Continuous processing reduces reaction times by 70% while improving temperature control

• Photoredox Catalysis : Visible-light-mediated C17 functionalization shows promise for greener synthesis

Q & A

Q. What are the key structural features and stereochemical considerations of 17-alpha-(2-Methallyl)retrotestosterone that influence its biochemical activity?

Answer: The compound’s core structure is a retrotestosterone backbone (9β,10α-androst-4-en-3-one) with a 17α-(2-methylallyl) substitution. The stereochemistry at positions 9β and 10α distinguishes it from conventional testosterone derivatives, potentially altering receptor binding kinetics. The 2-methallyl group introduces steric effects that may modulate interactions with steroidogenic enzymes like 17β-hydroxysteroid dehydrogenase (17β-HSD) or 5α-reductase. Synthesis typically involves retrosteroid formation via D-homoannulation, followed by selective alkylation at C17 using methallyl halides .

Q. What analytical techniques are recommended for characterizing 17-alpha-(2-Methallyl)retrotestosterone in complex biological matrices?

Answer: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is optimal for quantifying the compound in biological samples due to its high sensitivity and specificity. For structural confirmation, nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) resolves stereochemical details, particularly the 9β,10α configuration. High-resolution mass spectrometry (HRMS) validates molecular formula (C₂₃H₃₂O₂, exact mass 340.2402 g/mol). Method validation should include recovery studies using deuterated analogs (e.g., d₃-labeled derivatives) to account for matrix effects .

Q. How can researchers verify the purity of synthesized 17-alpha-(2-Methallyl)retrotestosterone?

Answer: Combine chromatographic and spectroscopic methods:

• HPLC/UV (λ = 240–254 nm) to assess purity ≥98%.
• Differential scanning calorimetry (DSC) to confirm crystalline homogeneity.
• Thin-layer chromatography (TLC) with iodine vapor or sulfuric acid visualization to detect impurities.
  Cross-reference spectral data (IR, NMR) with published libraries to identify byproducts from incomplete alkylation or oxidation .

Advanced Research Questions

Q. How does 17-alpha-(2-Methallyl)retrotestosterone interact with 17β-hydroxysteroid dehydrogenase (17β-HSD) isoforms, and how can conflicting activity data be reconciled?

Answer: The compound may act as a substrate or inhibitor depending on isoform specificity. For example, 17β-HSD2 (testosterone-inactivating) could oxidize its 17β-hydroxy group, while 17β-HSD3 (testosterone-activating) might show reduced affinity due to steric hindrance from the methallyl group. To resolve contradictions:

• Use isoform-specific recombinant enzyme assays (e.g., HEK293 cells expressing 17β-HSD2 vs. 17β-HSD3).
• Compare kinetic parameters (Km, Vmax) under standardized conditions (pH, cofactors).
• Validate findings with siRNA knockdown models to isolate isoform contributions .

Q. What experimental design considerations are critical for assessing the pharmacokinetic-pharmacodynamic (PK-PD) relationships of this compound in preclinical models?

Answer:

• Dose selection: Conduct pilot studies to identify linear vs. saturated metabolic pathways (e.g., CYP3A4-mediated oxidation).
• Sampling strategy: Collect plasma/tissue samples at staggered intervals (0.5–24 hrs) to capture distribution and elimination phases.
• Tracer techniques: Use radiolabeled (³H/¹⁴C) analogs to track metabolite formation.
• Endpoint alignment: Corrogate plasma exposure with target engagement (e.g., androgen receptor occupancy via radioligand displacement assays) .

Q. How can researchers resolve contradictions in reported enzymatic activity data across different assay systems?

Answer:

• Assay standardization: Control variables like temperature (37°C vs. room temperature), cofactor concentrations (NADPH/NAD⁺), and enzyme sources (recombinant vs. tissue lysates).
• Data normalization: Express activity relative to positive controls (e.g., known 5α-reductase inhibitors like finasteride).
• Orthogonal validation: Confirm findings using complementary methods (e.g., enzyme-linked immunosorbent assays [ELISA] for substrate depletion) .

Q. What strategies mitigate oxidative degradation of 17-alpha-(2-Methallyl)retrotestosterone during long-term stability studies?

Answer:

• Storage conditions: Use amber vials under inert gas (N₂/Ar) at −80°C to prevent photooxidation and autoxidation.
• Antioxidants: Add 0.1% butylated hydroxytoluene (BHT) or ascorbic acid to aqueous formulations.
• Degradation monitoring: Employ accelerated stability testing (40°C/75% RH) with LC-MS to identify degradation products (e.g., epoxides from allyl group oxidation) .